Cas no 2383538-35-8 (3-{(tert-butoxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid
• CAS No: 2383538-35-8
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 5993847
• PubChem ID: 165906610
• Update Time: 2025-10-28

3-{(tert-butoxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid
• EN300-1071534
• 3-{[(tert-butoxy)carbonyl][(3-fluorophenyl)methyl]amino}propanoic acid
• 2383538-35-8

• Inchi： 1S/C15H20FNO4/c1-15(2,3)21-14(20)17(8-7-13(18)19)10-11-5-4-6-12(16)9-11/h4-6,9H,7-8,10H2,1-3H3,(H,18,19)
• InChI Key： CTLPSVZWCCASKQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN(C(=O)OC(C)(C)C)CCC(=O)O

Computed Properties

• Exact Mass: 297.13763628g/mol
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(tert-butoxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid

3-{(tert-butoxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid (CAS No. 2383538-35-8): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3-{(tert-butoxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid (CAS No. 2383538-35-8) is a versatile compound with significant potential in the field of medicinal chemistry. This article provides a comprehensive overview of its synthesis, physicochemical properties, and applications, drawing on the latest research findings to highlight its importance and potential uses.

Synthesis and Structural Characteristics: The synthesis of 3-{(tert-butoxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid involves a multi-step process that typically begins with the preparation of the tert-butoxycarbonyl (Boc) protected amino acid derivative. The Boc group serves as a protecting group for the amino functionality, ensuring that it remains unreactive during subsequent synthetic steps. The key intermediate in this synthesis is the formation of the methylamino group, which is achieved through the reaction of a suitable amine with an appropriate electrophile. The final step involves the introduction of the 3-fluorophenyl substituent, which imparts unique electronic and steric properties to the molecule.

Physicochemical Properties: 3-{(tert-butoxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid is a white crystalline solid with a molecular weight of approximately 341.4 g/mol. It exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays. The compound's melting point is around 120°C, and it has a pKa value of approximately 4.5, indicating that it can exist in both protonated and deprotonated forms depending on the pH of the solution.

Biological Activity: strong> Recent studies have shown that 3-{(tert-< strong >butoxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid exhibits promising biological activity in several areas. For instance, it has been investigated for its potential as an inhibitor of specific enzymes involved in metabolic pathways. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in cancer cell metabolism, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may have neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases.

< strong >Mechanism of Action: The mechanism by which 3-{(tert-< strong >butoxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid exerts its biological effects is not yet fully understood. However, computational studies suggest that the compound interacts with specific protein targets through hydrogen bonding and hydrophobic interactions. The presence of the 3-< strong >fluorophenyl substituent appears to play a crucial role in enhancing these interactions, thereby improving the compound's binding affinity and selectivity.

< strong >Pharmacokinetics and Toxicology: Preliminary pharmacokinetic studies indicate that 3-{(tert-< strong >butoxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate plasma half-life, suggesting that it could be administered as an oral medication. Toxicological assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

< strong >Current Research and Future Directions: Ongoing research is focused on optimizing the structure of 3-{(tert-< strong >butoxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid to enhance its potency and selectivity. Several analogs are being synthesized and evaluated for their biological activity, with some showing improved efficacy compared to the parent compound. Additionally, efforts are underway to develop prodrugs that can improve the compound's bioavailability and reduce potential side effects.

< strong >Conclusion: In summary, 3-{(tert-< strong >butoxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid (CAS No. 2383538-35-8) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Continued research into its synthesis, mechanism of action, and pharmacological profile will undoubtedly lead to new insights and potential breakthroughs in drug discovery.